Cas no 10526-63-3 (b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI))
10526-63-3 structure
Product Name:b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI)
CAS No:10526-63-3
MF:C8H14N4O8
MW:294.218761920929
CID:150501
PubChem ID:25337
Update Time:2025-04-19
b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-[2-[2-carboxyethyl(nitro)amino]ethyl-nitroamino]propanoic acid
- 1,2-Bis-(N-nitro-2-carboxy-ethylamino)-ethan
- 3,3'-[ethane-1,2-diylbis(nitroimino)]dipropanoic acid
- 4,7-Dinitraza-decan-1,10-disaeure
- 4,7-Dinitro-4,7-diazadecandisaeure
- 4,7-Dinitro-4,7-diaza-decandisaeure
- AC1L18XU
- BRN 1717015
- LS-16108
- N-N'-Bis-(2-carboxy-aethyl)-N,N'-dinitro-aethylendiamin
- N,N'-(1,2-Ethanediyl)bis(N-nitro-beta-alanine)
- 10526-63-3
- 4,7-dinitro-4,7-diazadecanedioic acid
- 4-04-00-03418 (Beilstein Handbook Reference)
- DTXSID70147037
- beta-ALANINE, N,N'-(1,2-ETHANEDIYL)BIS(N-NITRO-
- b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI)
-
- Inchi: 1S/C8H14N4O8/c13-7(14)1-3-9(11(17)18)5-6-10(12(19)20)4-2-8(15)16/h1-6H2,(H,13,14)(H,15,16)
- InChI Key: GOFILDPHMQJATQ-UHFFFAOYSA-N
- SMILES: [O-][N+](N(CCC(=O)O)CCN(CCC(=O)O)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 294.08122
- Monoisotopic Mass: 294.081163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 173
- XLogP3: 0.1
Experimental Properties
- Density: 1.549
- Boiling Point: 711.5°Cat760mmHg
- Flash Point: 384.1°C
- Refractive Index: 1.563
- PSA: 167.36
- LogP: -0.03040
b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI) Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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